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Compound of Interest

Compound Name: Diethyl phenylphosphonite

Cat. No.: B154481

CAS Number: 1638-86-4

This technical guide provides an in-depth overview of diethyl phenylphosphonite, a versatile
organophosphorus compound with applications in organic synthesis. The document is intended
for researchers, scientists, and professionals in the field of drug development and chemical
research.

Chemical and Physical Properties

Diethyl phenylphosphonite is a clear, colorless liquid.[1] It is also known by several
synonyms, including diethoxyphenylphosphine and phenylphosphonous acid diethyl ester.[2]
The key physical and chemical properties of this compound are summarized in the table below
for easy reference.
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Property Value Source(s)
Molecular Formula C10H1502P [2][3]
Molecular Weight 198.20 g/mol [2][4]

CAS Number 1638-86-4 [2]
Appearance Clear, colorless liquid [1]

Density 1.032 g/mL at 25 °C [5]

Boiling Point 64 °C at 0.7 mmHg [5]

Flash Point > 230 °F (> 110 °C) [5]
Refractive Index (n20/D) 151 [5]

Storage Temperature 2-8°C, under inert atmosphere [5]

Information not widely
Solubility available, but generally soluble

in organic solvents.

Sensitivity Air sensitive [5]

Safety and Hazard Information

Diethyl phenylphosphonite is classified as a hazardous substance. It is fatal if inhaled and
causes skin irritation.[4] It may also cause an allergic skin reaction.[4] Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and respiratory protection,
should be worn when handling this chemical.[1] Work should be conducted in a well-ventilated
area, such as a fume hood.

GHS Hazard Statements:
e H315: Causes skin irritation[4]
e H317: May cause an allergic skin reaction[4]

e H330: Fatal if inhaled[4]
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Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P310: Immediately call a POISON CENTER or doctor/physician.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Experimental Protocols

A common method for the synthesis of diethyl phenylphosphonite involves the reaction of
dichlorophenylphosphine with ethanol in the presence of a tertiary amine base, such as
triethylamine or pyridine, to neutralize the hydrochloric acid byproduct.

Materials:

Dichlorophenylphosphine

Anhydrous Ethanol

Triethylamine (or other suitable tertiary amine)

Anhydrous diethyl ether (or other suitable solvent)

Inert atmosphere (e.g., Nitrogen or Argon)
Procedure:

o Areaction flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser
is thoroughly dried and flushed with an inert gas.

e Anhydrous diethyl ether and triethylamine are added to the flask and cooled in an ice bath.

o A solution of dichlorophenylphosphine in anhydrous diethyl ether is added dropwise from the
dropping funnel with continuous stirring.
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« After the addition of dichlorophenylphosphine, a solution of anhydrous ethanol in anhydrous
diethyl ether is added dropwise. The reaction mixture is kept cool during this addition.

e Once the addition is complete, the reaction mixture is allowed to warm to room temperature
and then gently refluxed for a period to ensure the reaction goes to completion.

e The resulting mixture, containing triethylamine hydrochloride precipitate, is cooled and
filtered under an inert atmosphere to remove the salt.

e The solvent is removed from the filtrate by distillation under reduced pressure.

e The crude diethyl phenylphosphonite is then purified by vacuum distillation to yield the
final product.

Visualizations

The following diagrams illustrate the chemical structure and a simplified synthesis pathway for
diethyl phenylphosphonite.

Caption: Molecular structure of diethyl phenylphosphonite.

Simplified Synthesis of Diethyl Phenylphosphonite

Reaction Conditions

Dichlorophenylphosphine 1 Tertiary Amine
(CeHsPCI2) (e.g., Triethylamine)

Ethanol
(C2Hs0OH)

Diethyl Phenylphosphonite

(CeHsP(OC2Hs)z2) Amine Hydrochloride Salt
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Caption: Reaction scheme for diethyl phenylphosphonite synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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